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Compound of Interest

Compound Name: 1-Methoxyphenazine

CAS No.: 2876-17-7

Cat. No.: B1209711

Get Quote

This guide provides an in-depth, procedural framework for the safe handling and disposal of 1-
Methoxyphenazine (also known as 1-methoxy-5-methylphenazinium methyl sulfate or MPMS).

Adherence to these protocols is critical for ensuring personnel safety, maintaining regulatory

compliance, and protecting the environment. This document is intended for researchers,

scientists, and drug development professionals who handle this compound in a laboratory

setting.

Understanding the Compound: Hazard Profile of 1-
Methoxyphenazine
1-Methoxyphenazine is a photochemically stable electron carrier used in various biochemical

assays.[1] Despite its utility, it presents several health hazards that necessitate careful handling

and disposal. According to the Globally Harmonized System (GHS), 1-Methoxyphenazine is

classified with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2][3]

Skin Irritation (Category 2): Causes skin irritation.[2][3]
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Serious Eye Irritation (Category 2A): Causes serious eye irritation.[2][3]

Carcinogenicity (Category 2): Suspected of causing cancer.[2][3]

Given this profile, all waste streams containing 1-Methoxyphenazine, including pure

compound, contaminated labware, and solutions, must be treated as hazardous waste.

The Disposal Workflow: A Step-by-Step Protocol
The proper disposal of 1-Methoxyphenazine is a multi-step process governed by federal and

local regulations. The primary federal regulation is the Resource Conservation and Recovery

Act (RCRA), managed by the U.S. Environmental Protection Agency (EPA), which provides for

the "cradle to grave" tracking of hazardous substances.[4]

Step 1: Personal Protective Equipment (PPE)
Before handling the compound or its waste, ensure appropriate PPE is worn. The goal is to

prevent all contact with the substance.

Eye/Face Protection: Wear chemical safety goggles or glasses with side shields.[5] Contact

lenses can concentrate irritants and should be avoided.[5]

Hand Protection: Wear chemical-protective gloves, such as PVC or nitrile.[5]

Body Protection: A lab coat or overalls should be worn.[5]

Respiratory Protection: If there is a risk of generating dust, a P3 (EN 143) respirator cartridge

or equivalent is required.[1] Work should be conducted in a well-ventilated area, preferably a

chemical fume hood.[5]

Step 2: Waste Characterization and Segregation
Properly identifying and segregating chemical waste is the most critical step in ensuring safe

disposal.

Waste Identification: All waste containing 1-Methoxyphenazine must be classified as

hazardous waste. This includes unused or expired chemicals, contaminated materials (e.g.,

pipette tips, gloves, weigh boats), and solutions.
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Segregation: Incompatible chemicals must never be mixed.[6] Store 1-Methoxyphenazine
waste separately from:

Strong oxidizing agents (e.g., nitrates, perchlorates), as this can create an ignition risk.[5]

Acids and bases.[6]

Aqueous waste streams from organic solvent streams.[7]

Step 3: Containerization and Labeling
Proper containment and labeling are mandated by the EPA to ensure safety and proper

handling by waste management personnel.[8]

Container Selection:

Use a sturdy, leak-proof container that is chemically compatible with 1-
Methoxyphenazine. Polyethylene or polypropylene containers are suitable.[5]

Do not use foodstuff containers (e.g., mayonnaise or pickle jars).[6]

The container must have a securely sealing cap. Funnels should not be left in the

container.[7]

Labeling:

The container must be clearly labeled as soon as the first drop of waste is added.

The EPA requires each label to include the words "Hazardous Waste."[8]

The label must also identify the contents. List all chemical constituents by name, including

solvents and their approximate percentages or volumes.[6]

Include the appropriate hazard warning, such as "Toxic" or "Carcinogen."[8]

Step 4: Accumulation and Storage in a Satellite
Accumulation Area (SAA)
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Laboratories that generate hazardous waste must establish a Satellite Accumulation Area

(SAA).[6] This is a designated location at or near the point of waste generation and under the

control of laboratory personnel.[9]

Storage Conditions: Store the waste container in a cool, dry, and well-ventilated area, away

from ignition sources.[5]

Volume Limits: A lab can accumulate up to 55 gallons of hazardous waste in an SAA.[9]

Time Limits: Partially filled containers may remain in an SAA for up to one year.[6] Once a

container is full, it must be moved from the SAA to the facility's central accumulation area

within three days.[6]

Secondary Containment: Use a secondary bin to contain any potential leaks or spills,

especially for liquid waste.[7]

Step 5: Final Disposal
The final disposal of hazardous waste must be handled by a certified waste management

vendor.

Arranging Pickup: Contact your institution's Environmental Health & Safety (EHS) office to

schedule a waste pickup.

Documentation: All hazardous waste must be tracked from its point of generation to its final

disposal.[8] Your EHS office will manage the necessary manifests and records.

Prohibited Disposal Methods:

NEVER dispose of 1-Methoxyphenazine down the drain. The EPA has explicitly banned

the sewering of hazardous waste pharmaceuticals.[10][11][12]

NEVER dispose of this chemical in the regular trash.

Evaporation in a fume hood is not an acceptable method of disposal.[13]

Summary of Disposal Procedures
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Parameter Guideline Rationale & Reference

Waste Classification Hazardous Waste

Carcinogenicity (Cat. 2), Acute

Oral Toxicity (Cat. 4), Skin/Eye

Irritant.[2][3]

Primary Container

Labeled, sealed, compatible

plastic

(Polypropylene/Polyethylene).

Prevents leaks and reactions.

[5][6]

Required Labeling

"Hazardous Waste," full

chemical names, hazard

warnings.

EPA requirement for safety and

proper handling.[8]

Storage Location
Designated Satellite

Accumulation Area (SAA).

Ensures control and minimizes

risk.[6][9]

Storage Practices
Segregate from incompatibles;

use secondary containment.

Prevents dangerous chemical

reactions and spills.[6][7]

Final Disposal
Via certified hazardous waste

vendor arranged by EHS.

Ensures compliance with

federal "cradle to grave"

regulations.[4][8]

Forbidden Actions
Sink disposal, trash disposal,

evaporation.

Protects public waterways and

prevents environmental

contamination.[11][13]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making and operational flow for the proper

disposal of 1-Methoxyphenazine waste.
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Preparation & Handling

Waste Collection & Storage

Final Disposition

Contingency: Spill Response

Waste Generation
(1-Methoxyphenazine)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select Compatible Container
(e.g., Polypropylene)

Label Container:
'Hazardous Waste'

+ Contents

Segregate from Incompatibles
(Oxidizers, Acids, Bases)

Store in Secondary Containment
in Satellite Accumulation Area (SAA)

Is Container Full?

No

Move to Central Accumulation Area
(within 3 days)

Yes

Contact EHS for Pickup

Disposal by Certified Vendor

Spill Occurs

Use Dry Cleanup Procedures
(Avoid Dust Generation)

Collect Residue into
Hazardous Waste Container

Click to download full resolution via product page

Caption: Workflow for 1-Methoxyphenazine Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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